molecular formula C13H13NO B1639940 5-Methyl-2-(4-methoxyphenyl)pyridine CAS No. 25363-55-7

5-Methyl-2-(4-methoxyphenyl)pyridine

Cat. No. B1639940
CAS RN: 25363-55-7
M. Wt: 199.25 g/mol
InChI Key: XEVFLHYUHALQSC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Methyl-2-(4-methoxyphenyl)pyridine is an organic compound widely used in various scientific experiments and industrial applications. It belongs to the class of organic compounds known as anisoles, which are organic compounds containing a methoxybenzene or a derivative thereof .


Synthesis Analysis

The synthesis of pyridine derivatives like 5-Methyl-2-(4-methoxyphenyl)pyridine involves various methods. One such method involves the addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C . Another method involves the reaction of equimolar equivalents of 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carbohydrazide and indoline-2,3-dione in boiling ethanol for 4 hours under acidic conditions .

Scientific Research Applications

Pharmaceutical Research

Pyridine derivatives are commonly used in the synthesis of various pharmaceuticals. The methoxyphenyl group in “5-Methyl-2-(4-methoxyphenyl)pyridine” could potentially be involved in the creation of drugs with anti-inflammatory, analgesic, vasodilator, and antidepressant properties .

Cancer Treatment

Compounds with a pyridine moiety have been explored for their potential use in cancer therapy. The structural features of “5-Methyl-2-(4-methoxyphenyl)pyridine” may allow it to interact with specific biological targets relevant to cancer treatment .

Obesity and Cytoprotection

The pyrazole ring, which is structurally related to pyridine, has been utilized for combating obesity and providing cytoprotection. By extension, “5-Methyl-2-(4-methoxyphenyl)pyridine” could be investigated for similar applications .

Chemical Synthesis

Pyridine derivatives are pivotal in chemical synthesis, particularly in transition metal-catalyzed reactions like Suzuki–Miyaura coupling. This compound could serve as a precursor or intermediate in such reactions .

properties

IUPAC Name

2-(4-methoxyphenyl)-5-methylpyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13NO/c1-10-3-8-13(14-9-10)11-4-6-12(15-2)7-5-11/h3-9H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XEVFLHYUHALQSC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN=C(C=C1)C2=CC=C(C=C2)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

199.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Methyl-2-(4-methoxyphenyl)pyridine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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